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Compound of Interest

Compound Name: Barium hexafluorosilicate

Cat. No.: B101912

An In-depth Technical Guide to Barium Hexafluorosilicate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of barium hexafluorosilicate
(BaSiFs), detailing its chemical formula, structure, physicochemical properties, and synthesis.
The information is intended for use in research, materials science, and chemical development
contexts.

Chemical Formula and Structure

Barium hexafluorosilicate is an inorganic salt with the chemical formula BaSiFs.[1][2] Its
IUPAC name is barium(2+);hexafluorosilicon(2-).[1][3] The compound is also commonly known
as barium silicofluoride or barium fluorosilicate.[3][4][5]

The structure is composed of a barium cation (Ba2*) and a hexafluorosilicate anion ([SiFs]?").
[4][6][7] In the solid state, barium hexafluorosilicate crystallizes in a trigonal (rhombohedral)
crystal system with the space group R-3m.[3][8][9] The crystal structure consists of Ba2*
cations coordinated to twelve fluoride ions, forming BaF12 cuboctahedra.[8] The silicon atom is
centrally located within an octahedron of six fluoride ions (SiFe octahedra).[8] This arrangement
forms a stable, three-dimensional ionic lattice.[8]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b101912?utm_src=pdf-interest
https://www.benchchem.com/product/b101912?utm_src=pdf-body
https://www.benchchem.com/product/b101912?utm_src=pdf-body
https://www.benchchem.com/product/b101912?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_hexafluorosilicate
https://www.scbt.com/p/barium-hexafluorosilicate-17125-80-3
https://en.wikipedia.org/wiki/Barium_hexafluorosilicate
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-hexafluorosilicate
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-hexafluorosilicate
https://cymitquimica.com/cas/17125-80-3/
https://www.drugfuture.com/chemdata/barium-hexafluorosilicate.html
https://cymitquimica.com/cas/17125-80-3/
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W4A72RWE6Q
https://www.solubilityofthings.com/barium2hexafluorosilicon2
https://www.benchchem.com/product/b101912?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-hexafluorosilicate
https://legacy.materialsproject.org/materials/mp-5588/
https://findanexpert.unimelb.edu.au/scholarlywork/398605-the-structures-of-barium-hexafluorosilicate-and-cesium-hexafluororhenate(v)
https://legacy.materialsproject.org/materials/mp-5588/
https://legacy.materialsproject.org/materials/mp-5588/
https://legacy.materialsproject.org/materials/mp-5588/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Barium hexafluorosilicate is a white crystalline solid.[4][10] Key quantitative data for this
compound are summarized in the table below.

Property Value Citations
Molecular Formula BaSiFs [1112]1[5]
Molar Mass 279.40 g/mol [11[31[5]
Appearance White crystalline powder [1][10][11]
Density 4.279 g/cm? [1]
Thermal Behavior Decomposes at 300°C [5][10]
Crystal System Trigonal [8]

Space Group R-3m [31[81I9]
Lattice Constants a=7.189A c=7.015A [3][9]

0.015 g/100 mL (0°C) 0.0235

Solubility in Water /100 mL (25°C) 0.091 g/100 [5]
mL (100°C)
CAS Number 17125-80-3 [BI[41[5][11]

Experimental Protocols: Synthesis

Barium hexafluorosilicate is synthesized via a precipitation reaction, leveraging its poor
solubility in water.[1][5] The standard laboratory method involves the reaction of a soluble
barium salt, such as barium chloride (BaClz), with hexafluorosilicic acid (H2SiFs).[1][12]

Reaction: BaClz (aq) + H2SiFs (aq) — BaSiFe (s)! + 2HCI (aq)[1]
Methodology:
o Preparation of Reactant Solutions:

o Prepare an aqueous solution of barium chloride (BaClz). The concentration will depend on
the desired yield and scale.
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o Obtain or prepare an aqueous solution of hexafluorosilicic acid (H2SiFs).

» Precipitation:

o Slowly add the hexafluorosilicic acid solution to the barium chloride solution with constant
stirring.

o A white precipitate of barium hexafluorosilicate will form immediately due to its low
solubility.[1]

« |solation and Purification:
o Allow the mixture to stand to ensure complete precipitation.

o Separate the precipitate from the supernatant liquid by filtration (e.g., using a Blchner
funnel).

o Wash the collected precipitate with cold deionized water to remove soluble impurities,
primarily hydrochloric acid and any unreacted barium chloride.

o Repeat the washing step as necessary.
e Drying:

o Dry the purified precipitate in a drying oven at a temperature well below its decomposition
point (e.g., 100-120°C) until a constant weight is achieved.

e Characterization:

o The final product can be characterized using techniques such as X-ray diffraction (XRD) to
confirm the crystal structure and purity.

Visualization

The following diagram illustrates the experimental workflow for the synthesis of barium
hexafluorosilicate.
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Caption: Synthesis workflow for Barium Hexafluorosilicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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